Cas no 1094931-49-3 (5-{methyl(propyl)aminomethyl}furan-2-carboxylic acid)

• Product Name: 5-{methyl(propyl)aminomethyl}furan-2-carboxylic acid
• CAS No: 1094931-49-3
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• MDL: MFCD11627362
• CID: 5684476
• PubChem ID: 43271447
• Update Time: 2023-11-24

5-{methyl(propyl)aminomethyl}furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1094931-49-3
• EN300-25996655
• 5-{[methyl(propyl)amino]methyl}furan-2-carboxylic acid
• 5-{methyl(propyl)aminomethyl}furan-2-carboxylic acid

• MDL： MFCD11627362
• Inchi： 1S/C10H15NO3/c1-3-6-11(2)7-8-4-5-9(14-8)10(12)13/h4-5H,3,6-7H2,1-2H3,(H,12,13)
• InChI Key： HOQIGXNIUMPCBR-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1CN(C)CCC

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 53.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives